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Abstract

This document provides a comprehensive overview of the chemical structure and available data for the
compound identified as Dioxicol. The information is compiled from publicly accessible chemical databases.
It is intended to serve as a foundational resource for researchers and professionals in the fields of chemistry
and drug development.

Introduction

Dioxicol is a chemical entity registered in the PubChem database with the unique identifier CID 3083070.[1]
While a chemical structure has been assigned to this compound, it is important to note that, at the time of
this report, there is a notable absence of published literature detailing its synthesis, experimental analysis,
or biological activity. This guide, therefore, focuses on presenting the core structural and computed chemical
data available for Dioxicol.

Chemical Structure and Identification

The fundamental identification and structural information for Dioxicol are cataloged in the PubChem
database.[1]

e PubChem CID: 3083070
o Molecular Formula: C3oH4oNsO7

The 2D chemical structure of Dioxicol is depicted below:
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Caption: 2D molecular structure of Dioxicol.

The canonical SMILES (Simplified Molecular-Input Line-Entry System) string, which provides a linear
representation of the molecule's structure, is as follows:

CCC(C)CLC(=O)N(C(C(=O)NC(C(=O)N(C(C(=0)01)C(C)C)C)C(C)C)C(C)C)C(=O)N(C(Cc=C)C)C(=0O)N(C)C
The IUPAC (International Union of Pure and Applied Chemistry) name for Dioxicol is:

10,17-diisopropyl-4,7,12,15,18-pentamethyl-3,6,9,11,14,17-hexaoxo-1-oxa-5,8,13,16-
tetraazacyclooctadecane-2-carboxylic acid

Physicochemical Properties

Quantitative data for Dioxicol is limited to computed properties derived from its chemical structure. These
properties are valuable for theoretical modeling and initial assessment. A summary of these computed
properties is provided in the table below.
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Property Value Source

Molecular Weight 588.7 g/mol PubChem
XLogP3 24 PubChem
Hydrogen Bond Donor Count 1 PubChem
Hydrogen Bond Acceptor Count 9 PubChem
Rotatable Bond Count 8 PubChem
Exact Mass 588.290748 g/mol PubChem
Monoisotopic Mass 588.290748 g/mol PubChem
Topological Polar Surface Area 185 Az PubChem
Heavy Atom Count 43 PubChem
Formal Charge 0 PubChem
Complexity 1270 PubChem
Isotope Atom Count 0 PubChem
Defined Atom Stereocenter Count 0 PubChem

Undefined Atom Stereocenter

6 PubChem
Count
Defined Bond Stereocenter Count 0 PubChem
Undefined Bond Stereocenter

0 PubChem
Count
Covalently-Bonded Unit Count 1 PubChem
Compound Is Canonicalized Yes PubChem

Experimental Data

A thorough search of scientific literature and patent databases did not yield any specific experimental
protocols for the synthesis or analysis of Dioxicol. Similarly, no peer-reviewed studies detailing its biological
activity, mechanism of action, or associated signaling pathways were found. The absence of this information
suggests that Dioxicol may be a novel or largely uninvestigated compound.

Logical Relationships and Workflows
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Due to the lack of experimental data on Dioxicol's biological effects, it is not possible to construct diagrams
of signaling pathways or experimental workflows directly related to this compound.

However, for illustrative purposes, a generalized workflow for the initial investigation of a novel chemical
compound is presented below. This diagram outlines the logical progression from compound identification to
initial biological screening.

Caption: A logical workflow for the initial investigation of a novel chemical compound.

Conclusion

Dioxicol is a defined chemical structure within the PubChem database, characterized by the molecular
formula C3oH40NeO7. While its structural and computed physicochemical properties are available, there is
currently no public domain information regarding its synthesis, experimental validation, or biological function.
This presents an opportunity for original research to explore the properties and potential applications of this
compound. Future investigations would need to begin with the development of a synthetic route, followed by
rigorous analytical characterization and a systematic evaluation of its biological effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not intended for
diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no
warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your
experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of essential and

advanced chemicals, empowering scientists and researchers to Ontario, CA 91761, United States

drive progress in science and industry. Phone: (601) 213-4426

Email: info@benchchem.com
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